Cas no 1343054-14-7 (1,1,1-trifluoro-2-methylbutan-2-amine)

• Product Name: 1,1,1-trifluoro-2-methylbutan-2-amine
• CAS No: 1343054-14-7
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• MDL: MFCD19599934
• CID: 4590566
• PubChem ID: 54595823
• Update Time: 2025-06-13

1,1,1-trifluoro-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-2-methylbutan-2-amine

• MDL： MFCD19599934
• Inchi： 1S/C5H10F3N/c1-3-4(2,9)5(6,7)8/h3,9H2,1-2H3
• InChI Key： SXFSTVSZZSSYHD-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(C)(N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Additional information on 1,1,1-trifluoro-2-methylbutan-2-amine

Recent Advances in the Application of 1,1,1-Trifluoro-2-methylbutan-2-amine (CAS 1343054-14-7) in Chemical Biology and Pharmaceutical Research

The compound 1,1,1-trifluoro-2-methylbutan-2-amine (CAS 1343054-14-7) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This fluorinated amine derivative exhibits unique physicochemical properties due to the presence of the trifluoromethyl group, which enhances its metabolic stability and membrane permeability. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1,1,1-trifluoro-2-methylbutan-2-amine as a precursor for novel dopamine receptor modulators. The research team utilized the compound's structural features to develop analogs with improved blood-brain barrier penetration and receptor selectivity. Molecular docking studies revealed that the trifluoromethyl group contributes significantly to ligand-receptor interactions, particularly through hydrophobic contacts with aromatic residues in the binding pocket.

In pharmaceutical development, this compound has shown particular promise in the synthesis of positron emission tomography (PET) tracers. A recent patent application (WO2023056421) describes its use in preparing fluorine-18 labeled compounds for neuroimaging applications. The metabolic stability conferred by the trifluoromethyl group allows for longer imaging windows compared to non-fluorinated analogs, addressing a key limitation in current neuroimaging agents.

From a synthetic chemistry perspective, researchers have developed novel catalytic methods for the efficient production of 1,1,1-trifluoro-2-methylbutan-2-amine. A 2024 publication in ACS Catalysis reported a copper-catalyzed amination protocol that achieves excellent yields (up to 92%) while minimizing the formation of byproducts. This advancement is particularly significant for scaling up production while maintaining the high purity required for pharmaceutical applications.

The safety profile of 1,1,1-trifluoro-2-methylbutan-2-amine has been extensively evaluated in recent preclinical studies. Toxicology assessments indicate favorable characteristics with LD50 values significantly higher than related non-fluorinated compounds. However, researchers note that proper handling procedures are still required due to potential volatility and the compound's ability to form potentially explosive mixtures with air at certain concentrations.

Looking forward, the unique properties of 1,1,1-trifluoro-2-methylbutan-2-amine position it as a versatile scaffold for drug discovery. Current research directions include exploring its incorporation into covalent inhibitors and its potential as a bioisostere for tert-butyl groups in lead optimization. The compound's combination of synthetic accessibility and favorable physicochemical properties suggests it will continue to play an important role in medicinal chemistry innovation.